Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone

Specification

• Molecular Formula: C20H28N2O3
• Molecular Weight: 344.4 g/mol
• IUPAC Name: azepan-1-yl-[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone
• Standard InChI: InChI=1S/C20H28N2O3/c23-20(22-10-3-1-2-4-11-22)17-6-5-9-21(14-17)13-16-7-8-18-19(12-16)25-15-24-18/h7-8,12,17H,1-6,9-11,13-15H2
• Standard InChI Key: SKOTZEXQVSGLMG-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C2CCCN(C2)CC3=CC4=C(C=C3)OCO4

Introduction

Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone is a complex organic compound that has garnered significant attention in medicinal chemistry due to its unique structural features and potential biological activities. This compound combines an azepane ring with a piperidine moiety and a benzodioxole substituent, which may contribute to its biological activity.

Structural Features

The molecular structure of Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone includes:

• Azepane Ring: A seven-membered ring, which is a key component of the compound's structure.

• Piperidine Moiety: A six-membered ring that is linked to the azepane ring.

• Benzodioxole Substituent: A five-membered ring with two oxygen atoms, which is attached to the piperidine ring.

These structural elements are crucial for understanding the compound's potential interactions with biological systems.

Synthesis Methods

The synthesis of Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone typically involves multi-step organic reactions. Common methods include:

• Acetylation: Using reagents like acetic anhydride.

• Coupling Reactions: Utilizing coupling agents such as EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) to form amide bonds between the azepane and piperidine components.

Potential Biological Activities

Research suggests that compounds containing benzodioxole structures often exhibit activity related to neurotransmitter modulation or enzyme inhibition. Therefore, Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone may have similar effects, although further studies are needed to clarify its precise biological targets.

Stability and Reactivity

The stability of the compound under different conditions (e.g., temperature, pH) should be evaluated to understand its reactivity profile better. This includes stability tests under various conditions (light, heat) to determine degradation pathways.

Applications in Medicinal Chemistry

Azepan-1-yl[1-(1,3-benzodioxol-5-ylmethyl)piperidin-3-yl]methanone has potential applications in medicinal chemistry, particularly in neuropharmacology and receptor binding studies. Its unique structure may allow it to interact with specific receptors or enzymes, influencing downstream signaling pathways.

Comparison with Similar Compounds

Other compounds with similar structural features include:

Compound Name	Structural Features	Unique Aspects
1-[4-(1,3-Benzodioxol-5-ylmethyl)piperazin-1-yl]-3,3-dimethylbutan-1-one	Benzodioxole moiety linked to piperazine	Exhibits different biological activities due to piperazine substitution.
Azepan-1-Yl(1,3-Benzodioxol-5-Yl)Methanone	Contains an azepane ring linked to benzodioxole	Known for its presence in Piper nigrum.

These compounds highlight the structural diversity and potential biological activities within this chemical class.